Cas no 21073-96-1 (Butanamide, N-hexadecyl-3-oxo-)

• Product Name: Butanamide, N-hexadecyl-3-oxo-
• CAS No: 21073-96-1
• MF: C₂₀H₃₉NO₂
• MW: 325.529166460037
• CID: 238855
• PubChem ID: 4103065
• Update Time: 2025-04-19

Butanamide, N-hexadecyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-hexadecyl-3-oxo-
• N-hexadecyl-3-oxobutanamide
• AKOS024366484
• 21073-96-1
• DTXSID90399354
• SCHEMBL11581304

• Inchi： 1S/C20H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-20(23)18-19(2)22/h3-18H2,1-2H3,(H,21,23)
• InChI Key： NDSQLYUWCXRSCB-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 325.29827
• Monoisotopic Mass: 325.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17